![molecular formula C13H16F3NO2 B1438272 4-(Tetrahydro-2H-pyran-2-ylmethoxy)-2-(trifluoromethyl)aniline CAS No. 946784-43-6](/img/structure/B1438272.png)
4-(Tetrahydro-2H-pyran-2-ylmethoxy)-2-(trifluoromethyl)aniline
Overview
Description
4-(Tetrahydro-2H-pyran-2-ylmethoxy)-2-(trifluoromethyl)aniline is a chemical compound with the molecular formula C12H17NO2 . It is a specialty product used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNC1=CC=C (C=C1)OCC2OCCCC2
. This indicates that the compound contains an aniline group (NC1=CC=C(C=C1)), which is connected to a tetrahydropyran ring (OCC2OCCCC2) via a methoxy group (OCH3). Physical And Chemical Properties Analysis
The molecular weight of this compound is 207.27 g/mol . The compound is a solid at room temperature . More specific physical and chemical properties like melting point, boiling point, and density are not available in the search results.Scientific Research Applications
Process Development in Medicinal Chemistry
The compound has been utilized in the development of key intermediates for medicinal compounds. For instance, it was used in the synthesis of an intermediate crucial for TAK-779, a small-molecule nonpeptide CCR5 antagonist. This synthesis involved a series of reactions, including reductive alkylation, alkylation, and reduction, resulting in a high yield using commercially available reagents, indicating the compound's relevance in the efficient preparation of pharmaceutical agents (Hashimoto et al., 2002).
Multicomponent Synthesis in Organic Chemistry
The compound plays a significant role in green chemistry, contributing to environmentally benign synthesis processes. It's part of a one-pot, practical, and efficient multicomponent synthesis of 4H-pyrans and polysubstituted aniline derivatives with applications in biology, pharmacology, and optics. The use of silica nanoparticles as a catalyst in these reactions underscores the compound's contribution to sustainable and reusable methodologies in chemical synthesis (Banerjee et al., 2011).
Synthetic Applications in Organic Chemistry
The compound has been involved in multiple synthetic applications, showcasing its versatility in organic synthesis. It has been used in reactions with dimethoxybenzenes or methylene-1,2-dioxybenzenes to produce various derivatives, demonstrating its utility in the creation of novel organic compounds with potential applications across different scientific fields (Keim et al., 2021).
Novel Method for Preparation of Tetrahydropyran Derivatives
A novel method involving the compound for the preparation of tetrahydropyran derivatives has been reported. This method, involving Michael addition followed by intramolecular cyclization, offers a new pathway for synthesizing complex organic molecules, further highlighting the compound's significance in advancing organic synthesis techniques (Zhang et al., 2009).
Safety and Hazards
The compound is classified under GHS07 and has the signal word "Warning" . It has hazard statements H319, which means it causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305 + P351 + P338) .
Properties
IUPAC Name |
4-(oxan-2-ylmethoxy)-2-(trifluoromethyl)aniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3NO2/c14-13(15,16)11-7-9(4-5-12(11)17)19-8-10-3-1-2-6-18-10/h4-5,7,10H,1-3,6,8,17H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUZLGWJXDHKLQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)COC2=CC(=C(C=C2)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.